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Compound of Interest

Compound Name: ML204
CAS No.: 5465-86-1
Cat. No.: B1676640
Get Quote
Introduction

ML204 is a potent and selective antagonist of the Transient Receptor Potential Canonical 4
and 5 (TRPC4/C5) channels.[1] It is a valuable tool for researchers studying the physiological
roles of these ion channels in various cellular processes. Accurate and consistent preparation
of ML204 stock solutions is critical for obtaining reliable and reproducible experimental results.
This document provides a detailed protocol for the preparation, storage, and handling of
ML204 stock solutions for use in research and drug development applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML204 is presented in Table 1. This
information is essential for accurate calculations and safe handling of the compound.
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Property Value Reference
Molecular Formula CisHisN:2 [1112]
Molecular Weight 226.32 g/mol [1][2]
Appearance White to beige powder [3]

Purity >98% (HPLC) [3]

CAS Number 5465-86-1 [2]

Solubility Data

The solubility of ML204 in common laboratory solvents is crucial for the preparation of stock
solutions. As indicated in Table 2, ML204 exhibits high solubility in dimethyl sulfoxide (DMSO).

Solvent Solubility Remarks Reference
Sonication is
55 mg/mL (243.02 )
DMSO recommended to aid [1]
mM) : :
dissolution.
DMSO 5 mg/mL Warmed solution. [3]
Ethanol 15 mg/mL
For in vivo

10% DMSO + 40% )
formulations.
PEG300 + 5% Tween 2 mg/mL (8.84 mM) [1]

) Sonication is
80 + 45% Saline
recommended.

Note: The variation in reported DMSO solubility may be due to differences in experimental
conditions (e.g., temperature, sonication). It is recommended to start with a lower concentration
and increase if necessary, ensuring complete dissolution.

Experimental Protocol: Preparation of a 10 mM
ML204 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of ML204 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
in vitro and in vivo experiments.

Materials and Equipment

e ML204 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Vortex mixer

e Sonicator (optional, but recommended)

o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram
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Workflow for ML204 Stock Solution Preparation
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Caption: Workflow for the preparation and storage of an ML204 stock solution.

Step-by-Step Procedure

« Calculate the required amount of ML204 and DMSO:
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o To prepare a 10 mM stock solution, the following calculation can be used:

» Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x
1000 (mg/qg)

» For 1 mL of a 10 mM solution:
= Mass (mg) = 0.010 mol/L x 0.001 L x 226.32 g/mol x 1000 mg/g = 2.2632 mg

o Therefore, to prepare 1 mL of a 10 mM ML204 stock solution, you will need 2.26 mg of
ML204 and 1 mL of DMSO.

e Weighing the ML204 Powder:

o Tare a clean, dry microcentrifuge tube or amber glass vial on an analytical balance.

o Carefully weigh out the calculated amount of ML204 powder (e.g., 2.26 mg) into the tube.
 Dissolving the ML204:

o Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the
ML204 powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[1] Gentle
warming in a water bath (37°C) can also be used to aid dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

» Aliquoting and Storage:

o Once the ML204 is completely dissolved, it is recommended to aliquot the stock solution
into smaller, single-use volumes (e.g., 10-50 uL) in sterile microcentrifuge tubes. This will
help to avoid repeated freeze-thaw cycles which can degrade the compound.
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o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage.[1] A stock solution stored at -80°C is
stable for at least one year.[1] For frequent use, aliquots can be stored at 4°C for up to one
week.[1]

Safety and Handling Precautions

While ML204 is not classified as a hazardous substance, standard laboratory safety practices
should always be followed.[2]

e Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant
gloves, and a lab coat when handling ML204 powder and solutions.

» Engineering Controls: It is recommended to handle the solid compound in a chemical fume
hood to avoid inhalation of the powder.

o First Aid:

o

Skin Contact: In case of contact, wash the affected area thoroughly with soap and water.

[¢]

Eye Contact: If the compound comes into contact with the eyes, flush with copious
amounts of water for at least 15 minutes and seek medical attention.

Inhalation: If inhaled, move to fresh air.

[¢]

o

Ingestion: If swallowed, wash out the mouth with water and seek medical attention.

» Disposal: Dispose of unused ML204 and its solutions in accordance with local, state, and
federal regulations for chemical waste.

Signaling Pathway Diagram

ML204 acts as an inhibitor of TRPC4 and TRPC5 channels. The following diagram illustrates a
simplified representation of its mechanism of action.
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Simplified Mechanism of Action of ML204
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Caption: ML204 inhibits Ca2* influx mediated by TRPC4/C5 channels.

Conclusion
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This application note provides a comprehensive guide for the preparation of ML204 stock
solutions. Adherence to this protocol will ensure the consistent and accurate preparation of this
important pharmacological tool, leading to more reliable and reproducible experimental
outcomes. Always refer to the manufacturer's safety data sheet (SDS) for the most up-to-date
safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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